Cas no 1898035-10-3 (tert-butyl N-4-(1-hydroxycyclopropyl)-2-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(1-hydroxycyclopropyl)-2-methoxyphenylcarbamate
• CAS No: 1898035-10-3
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 5977503
• PubChem ID: 117447987
• Update Time: 2025-11-07

tert-butyl N-4-(1-hydroxycyclopropyl)-2-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-hydroxycyclopropyl)-2-methoxyphenylcarbamate
• 1898035-10-3
• EN300-1902856
• tert-butyl N-[4-(1-hydroxycyclopropyl)-2-methoxyphenyl]carbamate

• Inchi： 1S/C15H21NO4/c1-14(2,3)20-13(17)16-11-6-5-10(9-12(11)19-4)15(18)7-8-15/h5-6,9,18H,7-8H2,1-4H3,(H,16,17)
• InChI Key： QFYWCDVCMAWSFU-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(=C(C=2)OC)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-4-(1-hydroxycyclopropyl)-2-methoxyphenylcarbamate

tert-butyl N-4-(1-hydroxycyclopropyl)-2-methoxyphenylcarbamate: A Comprehensive Overview

The compound with CAS No. 1898035-10-3, known as tert-butyl N-4-(1-hydroxycyclopropyl)-2-methoxyphenylcarbamate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a hydroxycyclopropyl moiety, and a methoxyphenyl group. The combination of these functional groups makes it a versatile compound with diverse reactivity and properties.

Recent studies have highlighted the importance of tert-butyl N-4-(1-hydroxycyclopropyl)-2-methoxyphenylcarbamate in the field of drug discovery. Researchers have found that the hydroxycyclopropyl group plays a crucial role in enhancing the compound's bioavailability and stability. This has led to its exploration as a potential candidate for treating various diseases, including neurodegenerative disorders and inflammatory conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the hydroxycyclopropyl intermediate, followed by its coupling with the methoxyphenyl group, and finally the introduction of the tert-butyl group. This process has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

In terms of physical properties, tert-butyl N-4-(1-hydroxycyclopropyl)-2-methoxyphenylcarbamate exhibits a melting point of approximately 120°C and is sparingly soluble in water. Its solubility profile makes it suitable for formulation into various drug delivery systems, such as tablets, capsules, and controlled-release formulations.

One of the most promising applications of this compound is in the development of novel therapeutic agents. Its ability to modulate specific cellular pathways has been extensively studied, with recent findings suggesting its potential as an anti-inflammatory agent. Additionally, its hydroxycyclopropyl group has been shown to enhance its ability to cross biological membranes, making it an attractive candidate for targeted drug delivery systems.

The use of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that it has high affinity for certain protein targets, which could be exploited for designing more effective drugs. Furthermore, quantum chemical calculations have provided insights into its electronic structure and reactivity, paving the way for new synthetic strategies.

In conclusion, tert-butyl N-4-(1-hydroxycyclopropyl)-2-methoxyphenylcarbamate is a highly versatile compound with significant potential in various fields. Its unique structure, combined with recent advances in synthetic and computational chemistry, makes it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in the development of innovative solutions across multiple disciplines.